Cas no 40950-57-0 (Card-20(22)-enolide,3-[(6-deoxy-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI))
![Card-20(22)-enolide,3-[(6-deoxy-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI) structure](https://www.kuujia.com/scimg/cas/40950-57-0x500.png)
40950-57-0 structure
Product name:Card-20(22)-enolide,3-[(6-deoxy-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI)
Card-20(22)-enolide,3-[(6-deoxy-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Card-20(22)-enolide,3-[(6-deoxy-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI)
- (5beta)-3beta-[(6-deoxy-beta-D-glucopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
- 40950-57-0
- EINECS 255-156-4
- (5beta)-3beta-((6-Deoxy-beta-D-glucopyranosyl)oxy)-14-hydroxycard-20(22)-enolide
- DTXSID701147652
- (3beta,5beta)-3-[(6-Deoxy-beta-D-glucopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
- (digitoxigenin-3beta-yl)-beta-D-quinovoside
- NS00088388
-
- Inchi: InChI=1S/C29H44O8/c1-15-23(31)24(32)25(33)26(36-15)37-18-6-9-27(2)17(13-18)4-5-21-20(27)7-10-28(3)19(8-11-29(21,28)34)16-12-22(30)35-14-16/h12,15,17-21,23-26,31-34H,4-11,13-14H2,1-3H3/t15-,17-,18+,19-,20+,21-,23-,24+,25-,26+,27+,28-,29?/m1/s1
- InChI Key: WQMLFJWIKARBFW-DHJPIHCVSA-N
- SMILES: O[C@@H]1[C@@H](C)O[C@@H](O[C@H]2CC[C@@]3([C@H]4CC[C@@]5([C@H](CCC5(O)[C@@H]4CC[C@@H]3C2)C2COC(=O)C=2)C)C)[C@H](O)[C@H]1O
Computed Properties
- Exact Mass: 520.303618
- Monoisotopic Mass: 520.303618
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 37
- Rotatable Bond Count: 3
- Complexity: 952
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126
- XLogP3: 2.1
Experimental Properties
- Density: 1.31
- Boiling Point: 694.6°Cat760mmHg
- Flash Point: 225.4°C
- Refractive Index: 1.599
Card-20(22)-enolide,3-[(6-deoxy-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI) Related Literature
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
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Yiji Lin,Shigang Wan,Fang Zou,Yuekui Wang,Hui Zhang New J. Chem., 2011,35, 2584-2590
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Lin Xu,Ruiqing Xing,Jian Song,Wen Xu,Hongwei Song J. Mater. Chem. C, 2013,1, 2174-2182
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives
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